Cas no 1570081-56-9 ((2S)-2-butanamido-2-phenylacetic acid)

• Product Name: (2S)-2-butanamido-2-phenylacetic acid
• CAS No: 1570081-56-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5828784
• PubChem ID: 12621982
• Update Time: 2025-05-28

(2S)-2-butanamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-701894
• (2S)-2-butanamido-2-phenylacetic acid
• AKOS025641454
• SCHEMBL11398876
• 1570081-56-9

• Inchi： 1S/C12H15NO3/c1-2-6-10(14)13-11(12(15)16)9-7-4-3-5-8-9/h3-5,7-8,11H,2,6H2,1H3,(H,13,14)(H,15,16)/t11-/m0/s1
• InChI Key： ONAJHMZGUUUZFI-NSHDSACASA-N
• SMILES： O=C(CCC)N[C@H](C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on (2S)-2-butanamido-2-phenylacetic acid

Comprehensive Analysis of (2S)-2-butanamido-2-phenylacetic acid (CAS No. 1570081-56-9): Properties, Applications, and Industry Insights

(2S)-2-butanamido-2-phenylacetic acid (CAS No. 1570081-56-9) is a chiral organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This enantiomerically pure derivative of phenylacetic acid incorporates a butanamido group at the alpha-position, making it valuable for asymmetric synthesis and drug intermediate applications. The compound's stereochemical purity (indicated by the (2S) configuration) is particularly crucial for developing targeted therapeutics with minimized side effects.

Recent studies highlight the growing demand for chiral building blocks like (2S)-2-butanamido-2-phenylacetic acid in precision medicine development. The pharmaceutical industry increasingly values such compounds for their role in creating single-enantiomer drugs, which accounted for over 60% of new drug approvals in 2022 according to FDA reports. Researchers are particularly interested in its potential as a precursor for peptide mimetics and enzyme inhibitors, with several patent applications referencing CAS No. 1570081-56-9 in metabolic disorder treatments.

The compound's physicochemical properties contribute to its versatility. With both carboxylic acid and amide functional groups, (2S)-2-butanamido-2-phenylacetic acid demonstrates balanced hydrophilic-lipophilic characteristics, making it suitable for prodrug design and formulation optimization. Analytical techniques like HPLC chiral separation and X-ray crystallography confirm its high optical purity (>99% ee in commercial samples), a critical parameter for GMP manufacturing standards.

Emerging applications in bioconjugation chemistry have expanded the utility of CAS No. 1570081-56-9. Its phenylacetic acid core allows for site-specific modifications, while the butanamido side chain provides opportunities for structural diversification. This dual functionality makes it valuable for developing antibody-drug conjugates (ADCs) and targeted delivery systems, addressing the pharmaceutical industry's focus on personalized therapies.

Quality control of (2S)-2-butanamido-2-phenylacetic acid requires stringent analytical validation. Modern QC laboratories employ LC-MS methods for impurity profiling, while NMR spectroscopy confirms structural integrity. The compound's stability under various storage conditions (typically recommended at 2-8°C) and solvent compatibility (showing good solubility in polar aprotic solvents) are frequently discussed in technical datasheets.

From a commercial perspective, the market for chiral intermediates like CAS No. 1570081-56-9 is projected to grow at 7.2% CAGR through 2030, driven by biopharmaceutical innovation. Current research explores its use in sustainable synthesis routes, including enzymatic resolution and continuous flow chemistry approaches that align with green chemistry principles. These developments respond to industry demands for eco-friendly production methods.

Regulatory considerations for (2S)-2-butanamido-2-phenylacetic acid emphasize proper handling procedures and documentation requirements. While not classified as hazardous, appropriate laboratory practices should be maintained during its use. The compound's safety data indicates it requires standard personal protective equipment (PPE) for handling, similar to most fine chemicals in research settings.

Future research directions for CAS No. 1570081-56-9 include exploring its structure-activity relationships in neurological targets and investigating novel crystallization techniques to improve process efficiency. Its molecular architecture suggests potential in allosteric modulator development, particularly for GPCR-targeted drugs – a hot topic in current drug discovery pipelines.